Cas no 1904650-56-1 (1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1904650-56-1
• MF: C₁₇H₂₄BNO₂
• MW: 285.18896484375
• MDL: MFCD24039869
• CID: 5465589
• PubChem ID: 131366961
• Update Time: 2025-05-22

1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• Z3301497240
• 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1H-Indole, 1-(1-methylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD24039869
• Inchi： 1S/C17H24BNO2/c1-12(2)19-10-9-13-11-14(7-8-15(13)19)18-20-16(3,4)17(5,6)21-18/h7-12H,1-6H3
• InChI Key： LDQCCMBWNAHYQG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=CN3C(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.1900092 g/mol
• Monoisotopic Mass: 285.1900092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.2
• Topological Polar Surface Area: 23.4

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 406.1±18.0 °C(Predicted)

Additional information on 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

1-(Propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1904650-56-1): A Versatile Boron-Containing Building Block for Organic Synthesis

In the rapidly evolving field of organic chemistry, 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1904650-56-1) has emerged as a valuable boron-containing intermediate with wide-ranging applications in pharmaceutical research, materials science, and agrochemical development. This indole-based boronic ester derivative combines the unique electronic properties of the indole scaffold with the versatile reactivity of boronate esters, making it particularly useful for Suzuki-Miyaura cross-coupling reactions and other transition metal-catalyzed transformations.

The molecular structure of 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole features a tetramethyl-1,3,2-dioxaborolane group at the 5-position of the indole ring, protected by the propan-2-yl substituent at the nitrogen atom. This configuration provides excellent stability against protodeboronation while maintaining sufficient reactivity for various C-C bond formation processes. Recent studies highlight its growing importance in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and GPCR modulators that are currently in high demand for drug discovery programs.

From a synthetic chemistry perspective, the 5-boronoindole derivative offers several advantages: (1) The tetramethyl dioxaborolane protecting group enhances stability during storage and handling; (2) The isopropyl substitution on nitrogen prevents unwanted side reactions; (3) The electron-rich indole system facilitates selective functionalization at other positions of the aromatic ring. These characteristics make it particularly valuable for constructing complex molecular architectures through iterative cross-coupling strategies, a topic of significant interest in contemporary medicinal chemistry research.

The growing demand for boron-containing pharmaceuticals has propelled research into compounds like 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole. Recent market analyses indicate increasing applications in: (1) Development of PET imaging agents for neurological disorders; (2) Synthesis of anticancer prodrugs targeting tumor-specific enzymes; (3) Creation of fluorescent probes for biological sensing. The compound's ability to serve as a versatile synthetic handle has made it particularly relevant in the context of fragment-based drug discovery, where efficient construction of diverse molecular libraries is paramount.

Quality control parameters for CAS 1904650-56-1 typically include: (1) Purity ≥95% by HPLC analysis; (2) Confirmation of structure by 1H NMR and 13C NMR spectroscopy; (3) Verification of boron content by ICP-MS or colorimetric methods. Storage recommendations generally suggest keeping the material under inert atmosphere at 2-8°C to maintain optimal stability of the boronate ester functionality. These specifications are particularly important for researchers working on high-throughput screening platforms or automated synthesis systems.

Recent innovations in catalytic borylation methodologies have improved access to 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, with modern synthetic protocols emphasizing: (1) Transition metal-catalyzed C-H borylation of preformed indoles; (2) Protecting group strategies for nitrogen functionality; (3) Green chemistry approaches to reduce solvent waste. These developments align with current industry trends toward more sustainable pharmaceutical manufacturing processes and have been featured in several recent ACS journal publications.

The unique electronic properties of 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole make it valuable for materials science applications beyond medicinal chemistry. Researchers have utilized similar boron-doped heterocycles in: (1) Organic light-emitting diodes (OLEDs) for display technologies; (2) Conductive polymers with tunable band gaps; (3) Molecular sensors for environmental monitoring. The compound's potential in these areas reflects the growing intersection between small molecule synthesis and advanced materials development.

From a safety and handling perspective, 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole requires standard precautions typical for organoboron compounds: (1) Use in well-ventilated areas; (2) Avoidance of strong oxidizers; (3) Storage away from moisture. While not classified as hazardous under current regulations, proper laboratory safety protocols should always be followed when working with this material, especially in large-scale process chemistry applications.

The future outlook for CAS 1904650-56-1 appears promising, with several factors driving continued interest: (1) Expanding applications in bioconjugation chemistry; (2) Emerging uses in proteolysis targeting chimeras (PROTACs); (3) Potential in covalent inhibitor design. As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, versatile building blocks like this boron-functionalized indole are likely to see growing demand in both academic and industrial research settings.

For researchers considering 1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole for their projects, key considerations include: (1) Compatibility with planned synthetic routes; (2) Stability under projected reaction conditions; (3) Potential for further functionalization. The compound's balanced properties make it particularly suitable for parallel synthesis approaches and structure-activity relationship studies, where efficient access to diverse analogs is essential for optimizing biological activity.